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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146

For researchers, scientists, and professionals in drug development, the precise and safe
handling of specialized solvents like Methanol-d4 (CD30D) is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the integrity of your work and the safety of your laboratory personnel.

Immediate Safety and Hazard Information

Methanol-d4, while a valuable solvent in applications such as NMR spectroscopy, presents
significant health and safety risks. It is a flammable liquid and is toxic if swallowed, inhaled, or
in contact with skin. Inhalation of vapors can lead to severe and permanent damage to the
central nervous system.

First Aid Measures:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
administer artificial respiration and seek immediate medical attention.

o Skin Contact: Remove all contaminated clothing at once. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do so. Seek
immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Methanol-d4. Below is a summary of

the required equipment.

PPE Category Specification Rationale
] Chemical safety goggles or a Protects against splashes and
Eye and Face Protection )
face shield. vapors.
] Chemical-resistant gloves Prevents skin contact with the
Hand Protection o ]
(e.g., Nitrile, Butyl rubber). toxic solvent.

Flame-retardant laboratory ) )
_ Protects skin from accidental
Body Protection coat worn over long pants and )
spills and splashes.
closed-toe shoes.

All handling of Methanol-d4

Respiratory Protection should be conducted in a

Minimizes the inhalation of

» ) toxic and flammable vapors.
certified chemical fume hood.

Glove Compatibility for Methanol

Selecting the correct gloves is critical for preventing dermal exposure. The breakthrough time,
or the time it takes for a chemical to permeate the glove material, is a key factor. Below is a
table summarizing the resistance of common glove materials to Methanol.
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Glove Material

Breakthrough Time/Rating

Recommendations for Use

Nitrile Rubber

Fair / Breakthrough times can
be as low as <10 to 30-60
minutes for some thin
disposable gloves. A specific
Ansell glove reports 170

minutes.

Suitable for splash protection
and short-duration tasks.
Double gloving is
recommended for extended
use. Always change gloves
immediately after

contamination.

Butyl Rubber

Excellent / > 480 minutes

Recommended for prolonged
contact and handling large

quantities of Methanol-d4.

Viton®

Excellent / > 480 minutes

Offers excellent protection for

extended handling.

Natural Rubber (Latex)

Poor to Fair

Not recommended for handling
Methanol-d4 due to low

chemical resistance.

Note: Glove breakthrough times can vary significantly based on the manufacturer, glove

thickness, and the specific conditions of use. Always consult the manufacturer's chemical

resistance guide for the specific gloves used in your laboratory.

Experimental Protocol: Preparation of an NMR
Sample in Methanol-d4

This protocol outlines the standard procedure for preparing a sample for Nuclear Magnetic

Resonance (NMR) spectroscopy using Methanol-d4 as the solvent.

Materials:

e Compound of interest

e Methanol-d4 (CD30D)

e High-quality 5 mm NMR tube and cap
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o Pasteur pipette or syringe
e Small vial

» Vortex mixer (optional)
Procedure:

» Determine the required amount of your sample. For a standard 1H NMR spectrum,
approximately 1-5 mg of the compound is typically sufficient. For 13C NMR, a more
concentrated sample of 10-20 mg is often required.

o Weigh the sample. Accurately weigh the desired amount of your solid sample and transfer it
to a small, clean, and dry vial.

o Add the deuterated solvent. Using a clean Pasteur pipette or syringe, add approximately 0.6-
0.7 mL of Methanol-d4 to the vial containing your sample.

» Dissolve the sample. Gently swirl or vortex the vial to completely dissolve the sample.
Visually inspect the solution to ensure there is no undissolved particulate matter. If solids are
present, the solution must be filtered. A Pasteur pipette with a small cotton plug can be used
for filtration.

o Transfer the solution to the NMR tube. Carefully transfer the clear solution from the vial into
the NMR tube using a clean Pasteur pipette.

o Check the solution height. The height of the solution in the NMR tube should be
approximately 4-5 cm.

e Cap and label the NMR tube. Securely cap the NMR tube and label it clearly with the sample
identification.

o Clean the exterior of the NMR tube. Before inserting the tube into the NMR spectrometer,
wipe the outside with a lint-free tissue to remove any dust or residues.

Operational and Disposal Plan
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A systematic approach to the handling and disposal of Methanol-d4 is essential for laboratory
safety and environmental compliance.

Safe Handling and Storage Workflow

The following diagram illustrates the key steps for the safe handling and storage of Methanol-
d4 in the laboratory.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

(Verify Fume Hood)

Ensure proper ventilation

Don PPE

Proceed with work

Handling
y

(Dispense in Fume Hood)

hen not in use

(Keep Container ClosecD

After use

Sto&age

Store in Flammables Cabinet

Check|compatibility chart

Segregate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Methanol-d4.

Step-by-Step Disposal Plan for Methanol-d4 Waste
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Proper disposal of Methanol-d4 and contaminated materials is a critical final step.

o Waste Identification and Segregation:

o All waste containing Methanol-d4 is classified as hazardous chemical waste due to its
flammability and toxicity.

o Segregate Methanol-d4 waste from other waste streams, especially from halogenated
solvents, strong acids, and oxidizers.

o Container Selection and Labeling:

o Use a designated, chemically compatible, and leak-proof waste container with a secure
screw-top cap. High-density polyethylene (HDPE) or glass containers are appropriate.

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Methanol-d4," and the associated hazards (e.g., "Flammable," "Toxic").

o Waste Accumulation:

o Collect all liquid Methanol-d4 waste, including unused portions and solutions, in the
designated container.

o Solid waste contaminated with Methanol-d4 (e.g., pipette tips, gloves, absorbent pads)
should be collected in a separate, clearly labeled, and sealed plastic bag or container.

o Keep the waste container closed at all times except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory,
which should be a well-ventilated area away from sources of ignition and in secondary
containment.

» Request for Disposal:

o Once the waste container is nearly full (leaving at least 10% headspace to allow for vapor
expansion) or has reached the institutional time limit for accumulation, arrange for its
disposal.
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup of the hazardous waste. Follow all institutional guidelines for waste manifest and
pickup procedures.

By adhering to these guidelines, you can ensure a safe working environment and maintain the
highest standards of research practice when working with Methanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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